Cas no 336786-81-3 (Furamidine-d8)

• Product Name: Furamidine-d8
• CAS No: 336786-81-3
• MF: C₁₈H₁₆N₄O
• MW: 312.3951
• CID: 5065710
• PubChem ID: 10495318
• Update Time: 2025-07-31

Furamidine-d8 Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Furan-2,5-diyl)bis[(2,3,5,6-2H4)benzamidine]
• 4-[5-(4-Carbamimidoyl-2,3,5,6-tetradeuteriophenyl)furan-2-yl]-2,3,5,6-tetradeuteriobenzenecarboximidamide
• Furamidine-d8
• 336786-81-3
• HY-110137AS
• DA-73584
• CS-0200746

• Inchi： 1S/C18H16N4O/c19-17(20)13-5-1-11(2-6-13)15-9-10-16(23-15)12-3-7-14(8-4-12)18(21)22/h1-10H,(H3,19,20)(H3,21,22)/i1D,2D,3D,4D,5D,6D,7D,8D
• InChI Key： ZJHZBDRZEZEDGB-PGRXLJNUSA-N
• SMILES： O1C(=CC=C1C1C([2H])=C([2H])C(C(=N)N)=C([2H])C=1[2H])C1C([2H])=C([2H])C(C(=N)N)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 312.18262511g/mol
• Monoisotopic Mass: 312.18262511g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans 2,5-diphenylfurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Diphenylfurans 2,5-diphenylfurans